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Compound of Interest

Compound Name:
4-Methylbenzenesulfonhydrazide-

d3

Cat. No.: B15555740

Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 4-Methylbenzenesulfonhydrazide-d3, a deuterated isotopologue of p-

toluenesulfonhydrazide (TSH). This document is intended for researchers, scientists, and

professionals in the fields of drug discovery, medicinal chemistry, and metabolic research.

Core Chemical Properties
4-Methylbenzenesulfonhydrazide-d3 is a stable, isotopically labeled compound where three

hydrogen atoms on the hydrazide group have been replaced with deuterium. This isotopic

substitution is key to its utility in various scientific applications, primarily in studies involving

kinetic isotope effects and as an internal standard in mass spectrometry-based analyses.

Quantitative Data Summary
The key chemical and physical properties of 4-Methylbenzenesulfonhydrazide-d3 are

summarized in the table below, with data for the non-deuterated form provided for comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15555740#bc-rfq
https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3
https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3
https://www.benchchem.com/product/b15555740/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-methylbenzenesulfonhydrazide-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
4-
Methylbenzenesulfonhydra
zide-d3

4-
Methylbenzenesulfonhydra
zide

CAS Number 109333-73-5[1] 1576-35-8[2][3]

Molecular Formula C₇H₇D₃N₂O₂S C₇H₁₀N₂O₂S[2]

Molecular Weight 189.25 g/mol [1] 186.23 g/mol [2][3]

Appearance White to off-white powder White to off-white powder[2]

Melting Point

Not explicitly reported;

expected to be similar to the

non-deuterated form

103-108 °C[2]

Isotopic Enrichment ≥98 atom % D[1] Not Applicable

Chemical Purity ≥97%[1] ≥97%[4]

Solubility

Soluble in many organic

solvents; insoluble in water

and alkanes.[5]

Soluble in many organic

solvents; insoluble in water (5

g/L at 15 °C) and alkanes.[4][5]

Synthesis and Manufacturing
While a specific, detailed synthesis protocol for 4-Methylbenzenesulfonhydrazide-d3 is not

readily available in published literature, its preparation would logically follow the established

methods for synthesizing the non-deuterated p-toluenesulfonhydrazide, with the key difference

being the use of a deuterated reagent.

The standard synthesis of p-toluenesulfonylhydrazide involves the reaction of p-toluenesulfonyl

chloride with hydrazine.[5][6][7] To produce the d3 analogue, deuterated hydrazine (D₂NN D₂)

would be used in place of standard hydrazine (H₂NNH₂).

General Synthetic Scheme
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Caption: General reaction scheme for the synthesis of 4-Methylbenzenesulfonhydrazide-d3.

Applications in Research and Drug Development
The primary utility of 4-Methylbenzenesulfonhydrazide-d3 stems from the kinetic isotope

effect (KIE), where the stronger carbon-deuterium bond compared to a carbon-hydrogen bond

can slow down the rate of chemical reactions, particularly enzymatic metabolism.[8]

Metabolic Stability Studies
Deuteration is a well-established strategy in medicinal chemistry to enhance the metabolic

stability of drug candidates.[8] By replacing hydrogen atoms at sites of metabolic oxidation with

deuterium, the rate of metabolism can be significantly reduced, leading to an improved

pharmacokinetic profile. 4-Methylbenzenesulfonhydrazide-d3 can be used as a tool in such

studies, for example, as a building block in the synthesis of deuterated drug candidates.

Internal Standard for Mass Spectrometry
Due to its similar chemical and physical properties to the non-deuterated form, 4-
Methylbenzenesulfonhydrazide-d3 is an ideal internal standard for quantitative analysis by

liquid chromatography-mass spectrometry (LC-MS). It co-elutes with the analyte of interest and

can compensate for variations in sample preparation and instrument response, leading to more

accurate and precise quantification.
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Experimental Protocols
The following are detailed methodologies for key experiments where 4-
Methylbenzenesulfonhydrazide-d3 would be a valuable tool.

In Vitro Metabolic Stability Assay Using Liver
Microsomes
This protocol outlines a typical experiment to assess the metabolic stability of a deuterated

compound, for which 4-Methylbenzenesulfonhydrazide-d3 could serve as a precursor or a

comparator.

Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of

a test compound and its deuterated analog.

Materials:

Test compounds (non-deuterated and deuterated stocks, e.g., 1 mM in DMSO)

Pooled liver microsomes (e.g., human, rat)

Phosphate buffer (e.g., 100 mM, pH 7.4)

NADPH regenerating system

Quenching solution (e.g., ice-cold acetonitrile) containing an internal standard.

Procedure:

Prepare a microsomal suspension in phosphate buffer to the desired protein concentration

(e.g., 0.5-1.0 mg/mL).

Prepare working solutions of the test compounds.

Pre-warm the microsomal suspension and NADPH regenerating system to 37°C.

In a 96-well plate, add the microsomal suspension to the appropriate wells.
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Add the test compound working solutions to their respective wells.

Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction by

adding an aliquot of the incubation mixture to a separate plate containing the ice-cold

quenching solution with the internal standard.

Centrifuge the plate to precipitate proteins.

Transfer the supernatant to a new plate for LC-MS/MS analysis.

Data Analysis:

Calculate the peak area ratio of the test compound to the internal standard for each time

point.

Normalize the data by expressing the peak area ratio at each time point as a percentage of

the ratio at T=0.

Plot the natural logarithm (ln) of the percent remaining versus time.

Determine the slope of the linear portion of the curve, which represents the elimination rate

constant (k).

Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

Calculate the intrinsic clearance (CLint).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Incubation (37°C) Analysis

Prepare Microsome Suspension Add Microsomes to Plate

Prepare Test Compound Solutions

Add Test Compounds

Prepare NADPH System

Initiate with NADPH Quench Reaction at Time Points Centrifuge LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for an in vitro metabolic stability assay.

The Deuterium Kinetic Isotope Effect (KIE)
The fundamental principle underlying the utility of 4-Methylbenzenesulfonhydrazide-d3 in

enhancing metabolic stability is the Deuterium Kinetic Isotope Effect. The greater mass of

deuterium compared to hydrogen results in a lower vibrational frequency and zero-point energy

for a carbon-deuterium (C-D) bond, making it stronger and more difficult to break than a

carbon-hydrogen (C-H) bond.

In drug metabolism, many oxidative reactions, particularly those mediated by Cytochrome P450

(CYP) enzymes, involve the cleavage of a C-H bond as the rate-determining step. By

strategically replacing a hydrogen atom at a metabolic "soft spot" with deuterium, the rate of

this enzymatic reaction can be slowed down.
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Caption: The kinetic isotope effect on CYP450-mediated metabolism.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 4-Methylbenzenesulfonhydrazide-d3 is not

widely available, its safety profile is expected to be very similar to that of the non-deuterated p-

toluenesulfonhydrazide. The non-deuterated compound is classified as hazardous.[3] It is toxic

if swallowed, causes serious eye irritation, and heating may cause a fire.[3] Standard

laboratory safety precautions should be taken, including the use of personal protective

equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in

a well-ventilated area or a fume hood.

Conclusion
4-Methylbenzenesulfonhydrazide-d3 is a valuable tool for researchers in drug discovery and

development. Its primary applications in metabolic stability studies and as an internal standard

for bioanalysis are driven by the predictable and advantageous properties conferred by isotopic

labeling. This guide provides a foundational understanding of its chemical properties and

practical applications, enabling scientists to effectively incorporate this compound into their

research workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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